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Compound of Interest

Compound Name: Ethyltriphenylphosphonium iodide

Cat. No.: B128696 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyltriphenylphosphonium iodide (ETPPI) is a quaternary phosphonium salt with a wide

range of applications in chemical synthesis, serving as a key reagent in Wittig reactions and as

a phase-transfer catalyst. Its utility in the formation of carbon-carbon double bonds makes it a

valuable tool in the synthesis of complex organic molecules, including pharmaceuticals and

other biologically active compounds. This guide provides a comprehensive overview of the

safety data for ethyltriphenylphosphonium iodide, intended to inform researchers, scientists,

and drug development professionals on its safe handling, storage, and potential hazards. The

information is compiled from various Safety Data Sheets (SDSs) and toxicological literature.

Hazard Identification and Classification
Ethyltriphenylphosphonium iodide is classified as a hazardous substance under the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards associated with this compound are acute oral toxicity and serious eye damage.[1][2]

GHS Classification
The GHS classification for ethyltriphenylphosphonium iodide is summarized in the table

below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[1][2]

Hazardous to the aquatic

environment, long-term hazard
Category 1

H410: Very toxic to aquatic life

with long lasting effects[2][4]

GHS Pictograms and Signal Word
Pictograms:

alt text

alt text

alt text

Signal Word:Danger[1][3]

Hazard and Precautionary Statements
A comprehensive list of hazard and precautionary statements is provided in the table below.
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Type Code Statement

Hazard H301 Toxic if swallowed.[3]

H318
Causes serious eye damage.

[1][2]

H410
Very toxic to aquatic life with

long lasting effects.[2][4]

Precautionary (Prevention) P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.[2][5]

P273
Avoid release to the

environment.[2]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection.[1]

[6][5]

Precautionary (Response) P301 + P310

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor/physician.[3][6]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[7]

P310
Immediately call a POISON

CENTER or doctor/physician.

P330 Rinse mouth.[2]

P391 Collect spillage.[2]

Precautionary (Storage) P405 Store locked up.[2][5]
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Precautionary (Disposal) P501

Dispose of contents/container

to an approved waste disposal

plant.[6]

Physical and Chemical Properties
The physical and chemical properties of ethyltriphenylphosphonium iodide are summarized

in the following table. Data is compiled from various supplier SDSs and chemical databases.

Property Value

Appearance
White to off-white or pale yellow crystalline

powder[8]

Odor Odorless[9]

Molecular Formula C₂₀H₂₀IP[8]

Molecular Weight 418.25 g/mol [8]

Melting Point 164-168 °C (lit.)[10]

Boiling Point Decomposes before boiling[11]

Flash Point 226 °C (Setaflash, Closed Cup)[9]

Solubility

Soluble in water. Soluble in polar solvents like

ethanol, methanol, and DMSO; sparingly soluble

in water.[11]

Density 1.5 g/cm³[11]

Vapor Pressure Not applicable[9]

Toxicological Information
The primary toxicological concerns for ethyltriphenylphosphonium iodide are its acute oral

toxicity and its potential to cause serious eye damage.

Acute Toxicity
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Oral: Ethyltriphenylphosphonium iodide is classified as Category 3 for acute oral toxicity,

meaning it is toxic if swallowed.[1][6] The median lethal dose (LD50) in rats has been

reported as 79 mg/kg.[6]

Skin and Eye Irritation
Skin: May cause skin irritation.[9]

Eyes: Causes serious eye damage (Category 1).[1][2] Contact can lead to irreversible eye

damage.

Chronic Exposure
Prolonged or repeated exposure may cause irritation to the skin and eyes.[9] There is a general

concern that phosphonium compounds may cause nervous system injury after prolonged

exposure, based on animal data.[9]

Carcinogenicity, Mutagenicity, and Reproductive
Toxicity
There is no information available to indicate that ethyltriphenylphosphonium iodide is

carcinogenic, mutagenic, or a reproductive toxin.[1]

Experimental Protocols
Acute Oral Toxicity - Up-and-Down Procedure (UDP)
based on OECD Test Guideline 425
The acute oral toxicity of ethyltriphenylphosphonium iodide is determined using a stepwise

procedure where the dose for each subsequent animal is adjusted up or down depending on

the outcome for the previous animal. This method is designed to estimate the LD50 using a

minimal number of animals.
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Preparation

Dosing and Observation

Data Analysis

Select healthy, young adult laboratory animals (e.g., rats)

Fast animals overnight (food, not water)

Record body weight of each animal

Prepare appropriate concentration of ETPPI in a suitable vehicle (e.g., water)

Administer a starting dose to the first animal via oral gavage

Observe for signs of toxicity and mortality for at least 48 hours

Outcome?

Increase dose for the next animal

Survival

Decrease dose for the next animal

Mortality

Continue observation for a total of 14 days

End of dosing

Repeat dosing cycleRepeat dosing cycle

Perform gross necropsy on all animals at the end of the study

Calculate the LD50 and confidence intervals using appropriate statistical methods (e.g., Maximum Likelihood Estimation)

Final Report

Click to download full resolution via product page

Figure 1. Experimental workflow for an acute oral toxicity study.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 13 Tech Support

https://www.benchchem.com/product/b128696?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Potential Signaling Pathways of Toxicity
The precise molecular mechanisms of ethyltriphenylphosphonium iodide toxicity are not

fully elucidated. However, based on the known toxic effects of other quaternary phosphonium

salts, a plausible mechanism involves the disruption of mitochondrial function. Due to their

lipophilic and cationic nature, these compounds can readily cross cell membranes and

accumulate in the mitochondria, which have a large negative membrane potential.
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Figure 2. Plausible signaling pathway for ETPPI-induced cytotoxicity.
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Applications and Logical Relationships in Synthesis
Ethyltriphenylphosphonium iodide is a versatile reagent in organic synthesis, primarily

utilized in the Wittig reaction and as a phase-transfer catalyst.

Starting Materials

Chemical Processes Products

Ethyltriphenylphosphonium Iodide

Ylide Formation

Phase-Transfer Catalysisas Catalyst

Strong Base (e.g., n-BuLi, NaH)

Aldehyde or Ketone

Wittig Reaction

Aqueous Phase Reactant

Organic Phase Substrate

Alkene

Triphenylphosphine Oxide

Organic Product

Click to download full resolution via product page

Figure 3. Logical relationships of ETPPI in synthetic applications.

Safe Handling and Storage
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[3]
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Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[3]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator if dust is generated.[1]

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Handling
Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in the work area.[1]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[1]

Store locked up.[1]

First Aid and Emergency Procedures
First Aid Measures

If Swallowed: Immediately call a POISON CENTER or doctor/physician.[1][3] Rinse mouth.

Do NOT induce vomiting.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[1] Immediately call a POISON CENTER or

doctor/physician.[1]

If on Skin: Wash off immediately with plenty of water for at least 15 minutes.[1] Remove

contaminated clothing.

If Inhaled: Move person into fresh air. If not breathing, give artificial respiration.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[1]

Unsuitable Extinguishing Media: No information available.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon oxides, phosphorus oxides, and hydrogen iodide.[1][3]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[1]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment.

Avoid dust formation. Keep unnecessary personnel away.[1]

Environmental Precautions: Do not let product enter drains.[3]

Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal.[1]

Avoid generating dust.

Conclusion
Ethyltriphenylphosphonium iodide is a valuable reagent in organic synthesis but poses

significant health hazards, primarily acute oral toxicity and the risk of serious eye damage. A

thorough understanding of its properties and adherence to strict safety protocols are essential

for its safe use. Researchers and laboratory personnel must utilize appropriate personal

protective equipment, handle the compound in well-ventilated areas, and be prepared for

emergency situations. By following the guidelines outlined in this document, the risks

associated with ethyltriphenylphosphonium iodide can be effectively managed, ensuring a

safe research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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